Cas no 930-73-4 (1-Methylpyridin-1-ium iodide)

1-Methylpyridin-1-ium iodide structure

Product Name:1-Methylpyridin-1-ium iodide

CAS No:930-73-4

MF:C₆H₈IN

MW:221.038893699646

MDL:MFCD00160400

CID:999374

PubChem ID:13596

Update Time:2024-10-26

1-Methylpyridin-1-ium iodide Chemical and Physical Properties

Names and Identifiers

- 1-METHYLPYRIDIN-1-IUM IODIDE
- Pyridine methiodide
- 1-Methylpyridinium·iodide
- 1-Methylpyridinium iodide
- N-Methylpyridinium iodide
- PYRIDINIUM, 1-METHYL-, IODIDE
- Pyridinium, 1-methyl-, iodide (1:1)
- methylpyridinium iodide
- 1-methyl pyridinium iodide
- WLN: T6KJ A1 &I
- HLNJFEXZDGURGZ-UHFFFAOYSA-M
- NSC97384
- AX8266500
- 1-Methylpyridinium iodide, analytical standard
- 1-Methylpyridinium iodide (6CI, 7CI)
- Pyridinium, 1-methyl-, iodide (8CI, 9CI)
- 1-Methylpyridin-1-ium iodide
- MDL： MFCD00160400
- Inchi： 1S/C6H8N.HI/c1-7-5-3-2-4-6-7;/h2-6H,1H3;1H/q+1;/p-1
- InChI Key： HLNJFEXZDGURGZ-UHFFFAOYSA-M
- SMILES： [I-].C1C=C[N+](C)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 46.1
Topological Polar Surface Area: 3.9

Experimental Properties

Color/Form: Solid

1-Methylpyridin-1-ium iodide Security Information

Signal Word：Danger
Hazard Statement： H302;H318
Warning Statement： P280;P301+P312+P330;P305+P351+P338+P310
Hazardous Material transportation number：NONH for all modes of transport
RTECS：UU6300000
Storage Condition：Room temperature

1-Methylpyridin-1-ium iodide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AF349-200mg	1-Methylpyridin-1-ium iodide	930-73-4	95%	200mg	100.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AF349-1g	1-Methylpyridin-1-ium iodide	930-73-4	95%	1g	370.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AF349-5g	1-Methylpyridin-1-ium iodide	930-73-4	95%	5g	1499.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AF349-250mg	1-Methylpyridin-1-ium iodide	930-73-4	95%	250mg	116CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AF349-100mg	1-Methylpyridin-1-ium iodide	930-73-4	95%	100mg	57CNY	2021-05-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	69697-100MG	1-Methylpyridinium iodide	930-73-4		100mg	¥2424.39	2024-12-22
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M28330-5g	1-Methylpyridin-1-ium iodide	930-73-4	95%	5g	￥987.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M28330-1g	1-Methylpyridin-1-ium iodide	930-73-4	95%	1g	￥247.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M28330-250mg	1-Methylpyridin-1-ium iodide	930-73-4	95%	250mg	￥82.0	2022-04-27
eNovation Chemicals LLC	D757268-5g	1-Methylpyridinium·iodide	930-73-4	95%	5g	$110	2024-06-06

1-Methylpyridin-1-ium iodide Production Method

Production Method 1

930-73-4

Reaction Conditions

1.1 Solvents: Acetonitrile ; 24 h, reflux

Reference

: An Aminopyridinium Ionic Liquid: A Simple and Effective Bifunctional Organocatalyst for Carbonate Synthesis from Carbon Dioxide and Epoxides

Ebrahimi, Amirhossein; Rezazadeh, Mostafa; Khosravi, Hormoz; Rostami, Ali ; Al-Harrasi, Ahmed, ChemPlusChem, 2020, 85(7), 1587-1595

Production Method 2

930-73-4

Reaction Conditions

1.1 Solvents: Acetone ; 16 h, rt → reflux

Reference

: Binding properties and supramolecular polymerization of a water-soluble resorcin[4]arene

Jordan, Jacobs H.; Wishard, Anthony; Mague, Joel T.; Gibb, Bruce C., Organic Chemistry Frontiers, 2019, 6(8), 1236-1243

Production Method 3

930-73-4

Reaction Conditions

1.1 Solvents: Diethyl ether ; 8 h, rt

Reference

: Symmetric Halogen Bonding Is Preferred in Solution

Carlsson, Anna-Carin C.; Graefenstein, Jurgen; Budnjo, Adnan; Laurila, Jesse L.; Bergquist, Jonas; et al, Journal of the American Chemical Society, 2012, 134(12), 5706-5715

Production Method 4

930-73-4

Reaction Conditions

1.1 Solvents: Acetonitrile ; overnight, reflux

Reference

: Copper-Mediated and Palladium-Catalyzed Cross-Coupling of Indoles and N-Methylpyridinium Salts: A Practical Way to Prepare 3-(Pyridin-2-yl)indoles

Tang, Juan; Li, Shun; Zhang, Jing; Yan, Mei-xin; Shi, Yong-lin; et al, Organic Letters, 2023, 25(28), 5203-5208

Production Method 5

930-73-4

Reaction Conditions

1.1 Solvents: Acetonitrile ; 8 h, 80 °C

Reference

: Halide-promoted pyridinylation of α-acylmethylides with 2-halo-1-methylpyridinium iodides as reagents

Fu, Duo; Xu, Jiaxi, Organic & Biomolecular Chemistry, 2023, 21(5), 1008-1013

Production Method 6

930-73-4

Reaction Conditions

1.1 Solvents: Acetonitrile ; overnight, reflux

Reference

: Direct C-H Sulfonylimination of Pyridinium Salts

Luo, Lihua; Tang, Juan; Sun, Rui; Li, Wenjing; Zheng, Xueli ; et al, Organic Letters, 2022, 24(15), 2821-2825

Production Method 7

930-73-4

Reaction Conditions

1.1 Solvents: Ethyl acetate ; overnight, 70 °C

Reference

: An Electrostatically Enhanced Phenol as a Simple and Efficient Bifunctional Organocatalyst for Carbon Dioxide Fixation

Rostami, Ali ; Mahmoodabadi, Mohammadali; Hossein Ebrahimi, Amir; Khosravi, Hormoz; Al-Harrasi, Ahmed, ChemSusChem, 2018, 11(24), 4262-4268

Production Method 8

930-73-4

Reaction Conditions

1.1 12 h, 100 °C

Reference

: Alkyl Pyridinium Iodocuprate(I) Clusters: Structural Types and Charge Transfer Behavior

Wheaton, Amelia M.; Streep, Michaela E.; Ohlhaver, Christopher M.; Nicholas, Aaron D.; Barnes, Francis H.; et al, ACS Omega, 2018, 3(11), 15281-15292

Production Method 9

930-73-4

Reaction Conditions

Reference

: Opening the Third Century of Polyhalide Chemistry: Thermally Stable Complex with "Trapped" Dichlorine

Usoltsev, Andrey N.; Adonin, Sergey A. ; Kolesov, Boris A.; Novikov, Alexander S.; Fedin, Vladimir P.; et al, Chemistry - A European Journal, 2020, 26(61), 13776-13778

Production Method 10

930-73-4

Reaction Conditions

1.1 Solvents: Acetonitrile ; overnight, reflux

Reference

: Structural considerations for charge-enhanced Bronsted acid catalysts

Payne, Curtis ; Kass, Steven R., Journal of Physical Organic Chemistry, 2020, 33(8),

Production Method 11

930-73-4

Reaction Conditions

1.1 Solvents: Acetonitrile ; 16 h, 90 °C

Reference

: C6-Selective Direct Arylation of 2-Phenylpyridine via an Activated N-methylpyridinium Salt: A Combined Experimental and Theoretical Study

Yin, Changzhen; Zhong, Kangbao; Li, Wenjing; Yang, Xiao; Sun, Rui; et al, Advanced Synthesis & Catalysis, 2018, 360(20), 3990-3998

Production Method 12

930-73-4

Reaction Conditions

1.1 Solvents: Acetonitrile ; 24 h, reflux

Reference

: Monotopic and heteroditopic calix[4]arene receptors as hosts for pyridinium and viologen ion pairs: a solution and solid-state study

Pescatori, Luca; Arduini, Arturo; Pochini, Andrea; Secchi, Andrea; Massera, Chiara; et al, Organic & Biomolecular Chemistry, 2009, 7(18), 3698-3708

Production Method 13

930-73-4

Reaction Conditions

1.1 Solvents: Acetonitrile ; 2 h, 120 °C

Reference

: Insight into the Modes of Activation of Pyridinium and Bipyridinium Salts in Non-Covalent Organocatalysis

Weiss, Robin; Golisano, Tamara; Pale, Patrick ; Mamane, Victor, Advanced Synthesis & Catalysis, 2021, 363(20), 4779-4788

Production Method 14

930-73-4

Reaction Conditions

1.1 Solvents: Diethyl ether

Reference

: The Synthesis of Evoninic Acids

Shukla, Lena, 2006, , ,

Production Method 15

930-73-4

Reaction Conditions

1.1 Solvents: Acetonitrile ; 12 h, 90 °C

Reference

: External-photocatalyst-free visible-light-mediated aerobic oxidation and 1,4-bisfunctionalization of N-alkyl isoquinolinium salts

Zhou, Youkang; Liu, Wei; Xing, Zhiming; Guan, Jiali; Song, Zhibin; et al, Organic Chemistry Frontiers, 2020, 7(17), 2405-2413

Production Method 16

930-73-4

Reaction Conditions

1.1 Solvents: Toluene ; 3 h, reflux

Reference

: Binding of Acetylcholine and Quaternary Ammonium Cations to Macrocyclic and Acyclic "Phane" Esters. Evaluation of the Cation-π Primary Interaction through Adaptive Aromatic Hosts

Roelens, Stefano; Torriti, Riccardo, Journal of the American Chemical Society, 1998, 120(48), 12443-12452

Production Method 17

930-73-4

Reaction Conditions

1.1 Solvents: Ethyl acetate ; 3 h, 25 °C

Reference

: From Stoichiometric Reagents to Catalytic Partners: Selenonium Salts as Alkylating Agents for Nucleophilic Displacement Reactions in Water

Martins, Nayara Silva; Angel, Alix Y. Bastidas; Anghinoni, Joao M.; Lenardao, Eder J.; Barcellos, Thiago; et al, Advanced Synthesis & Catalysis, 2022, 364(1), 87-93

Production Method 18

930-73-4

Reaction Conditions

1.1 Solvents: Acetonitrile ; 12 h, 70 °C

Reference

: Synthesis of 2-Formylpyrroles from Pyridinium Iodide Salts

Xu, Ke; Li, Wenjing; Sun, Rui; Luo, Lihua; Chen, Xue; et al, Organic Letters, 2020, 22(15), 6107-6111

Production Method 19

109-06-8

930-73-4

Reaction Conditions

1.1 Solvents: Methanol ; 5 d, reflux

Reference

: Solid-state fluorescence of pyridinium styryl dyes

Matsui, Masaki; Ooiwa, Kohtaro; Okada, Ayumi; Kubota, Yasuhiro; Funabiki, Kazumasa; et al, Dyes and Pigments, 2013, 99(3), 916-923

Production Method 20

930-73-4

Reaction Conditions

1.1 Solvents: Acetone ; rt

Reference

: Preparation and in vitro evaluation of monoquaternary inhibitors of brain cholinesterases

Jun, Daniel; Paar, Martin; Binder, Jiri; Marek, Jan; Pohanka, Miroslav; et al, Letters in Organic Chemistry, 2009, 6(6), 500-503